Cas no 10578-42-4 (7-Oxabicyclo[4.1.0]heptane,3-[(oxiranylmethoxy)methyl]- (9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane,3-[(oxiranylmethoxy)methyl]- (9CI)
• CAS No: 10578-42-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 219518
• PubChem ID: 13209911
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane,3-[(oxiranylmethoxy)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane,3-[(oxiranylmethoxy)methyl]- (9CI)
• 4-(oxiran-2-ylmethoxymethyl)-7-oxabicyclo[4.1.0]heptane
• BA42'581
• 3-[(oxiran-2-ylmethoxy)methyl]-7-oxabicyclo[4.1.0]heptane
• 7-Oxabicyclo(4.1.0)heptane, 3-((oxiranylmethoxy)methyl)-
• 7-Oxabicyclo[4.1.0]heptane, 3-[(oxiranylmethoxy)methyl]-
• 10578-42-4
• SCHEMBL623700
• 3-(oxiran-2-ylmethoxymethyl)-7-oxabicyclo[4.1.0]heptane
• DTXSID90909730
• 3-{[(Oxiran-2-yl)methoxy]methyl}-7-oxabicyclo[4.1.0]heptane

• Inchi： 1S/C10H16O3/c1-2-9-10(13-9)3-7(1)4-11-5-8-6-12-8/h7-10H,1-6H2
• InChI Key： BOICCJPODWMTEY-UHFFFAOYSA-N
• SMILES： O1C2CCC(COCC3CO3)CC12

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.3Ų

Experimental Properties

• PSA: 34.29